Cas no 614745-80-1 (tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate
• CAS No: 614745-80-1
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 499667
• PubChem ID: 53249196
• Update Time: 2025-06-08

tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylicacid, 4-[(ethylamino)methyl]-, 1,1-dimethylethylester
• tert-butyl 4-(ethylaminomethyl)piperidine-1-carboxylate
• 4-Ethylaminomethyl-piperidine-1-carboxylic acid tert-butyl ester
• HT926
• 1-Boc-4-(Ethylaminomethyl)piperidine
• TERT-BUTYL4-((ETHYLAMINO)METHYL)PIPERIDINE-1-CARBOXYLATE
• 1-(tert-Butoxycarbonyl)4-(ethylaminomethyl)piperidine
• DTXSID10692894
• SCHEMBL1244714
• 614745-80-1
• AKOS007930652
• TERT-BUTYL 4-[(ETHYLAMINO)METHYL]PIPERIDINE-1-CARBOXYLATE
• AM101022
• GGCSYCMKWQRFMZ-UHFFFAOYSA-N
• FT-0688656
• A25814
• DB-072962

• MDL： MFCD12828807
• Inchi： 1S/C13H26N2O2/c1-5-14-10-11-6-8-15(9-7-11)12(16)17-13(2,3)4/h11,14H,5-10H2,1-4H3
• InChI Key： GGCSYCMKWQRFMZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNCC)CC1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.8

Experimental Properties

• Density: 0.978
• PSA: 41.57000
• LogP: 2.57180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate (CAS No. 614745-80-1)

tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate (CAS No. 614745-80-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery. Its unique structure, featuring a tert-butyl carbamate group and an ethylamino side chain, makes it valuable for modulating biological activity and improving drug bioavailability. Researchers frequently explore its applications in central nervous system (CNS) drug development, owing to its potential to cross the blood-brain barrier.

The growing interest in tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate aligns with trends in precision medicine and small-molecule therapeutics. Recent studies highlight its role in designing neuroprotective agents and G-protein-coupled receptor (GPCR) modulators, addressing conditions like neurodegenerative diseases and chronic pain. Its CAS No. 614745-80-1 is often searched in academic databases, reflecting demand for reliable synthesis protocols and safety data. The compound’s stability under mild conditions also makes it attractive for high-throughput screening and combinatorial chemistry.

From a synthetic perspective, tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate is typically prepared via reductive amination or Boc-protection strategies. Its ethylamino moiety allows further functionalization, enabling derivatization for structure-activity relationship (SAR) studies. Industry professionals frequently inquire about its scalability and green chemistry alternatives, emphasizing solvent-free reactions or catalytic methods. These queries resonate with the broader shift toward sustainable pharmaceutical manufacturing.

Analytical characterization of CAS No. 614745-80-1 involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and stereochemistry. The compound’s logP and pKa values are critical for predicting pharmacokinetic behavior, a common focus in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Online forums and patent filings reveal frequent discussions about its metabolic stability and potential as a prodrug candidate.

In the context of AI-driven drug discovery, tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate serves as a test case for machine learning models predicting scaffold diversity. Its structural features are analyzed in cheminformatics platforms to optimize lead compounds. Additionally, its patent landscape reflects innovation in neurological disorder treatments, with several applications citing its derivatives for dopamine receptor modulation.

Safety and handling of 614745-80-1 adhere to standard laboratory protocols, with emphasis on PPE (Personal Protective Equipment) and ventilation. While not classified as hazardous, its MSDS (Material Safety Data Sheet) recommends storage in cool, dry conditions to prevent degradation. Environmental considerations include biodegradability assessments, aligning with REACH and FDA guidelines for chemical registration.

Market trends indicate rising procurement of tert-Butyl 4-((ethylamino)methyl)piperidine-1-carboxylate by contract research organizations (CROs) and academic labs. Suppliers often highlight its GMP-grade availability for preclinical trials. The compound’s versatility ensures its relevance in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, answering frequent search queries about next-generation drug modalities.